methyl 4-({[(4-methylcyclohexyl)amino]carbonyl}amino)benzoate

• IUPAC Name: methyl 4-[(4-methylcyclohexyl)carbamoylamino]benzoate
• InChI: InChI=1S/C16H22N2O3/c1-11-3-7-13(8-4-11)17-16(20)18-14-9-5-12(6-10-14)15(19)21-2/h5-6,9-11,13H,3-4,7-8H2,1-2H3,(H2,17,18,20)
• InChI Key: XGCSINUYYJJQTR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

Methyl 4-({[(4-methylcyclohexyl)amino]carbonyl}amino)benzoate, also known as MCA, is a chemical compound with potential applications in scientific research. It is a member of the benzoate ester family and has a molecular formula of C18H25NO3. MCA is a white crystalline powder that is soluble in organic solvents such as methanol and ethanol.

Mechanism of Action

Methyl 4-({[(4-methylcyclohexyl)amino]carbonyl}amino)benzoate blocks T-type calcium channels by binding to a specific site on the channel protein. This binding prevents the flow of calcium ions through the channel, which reduces neuronal excitability. The mechanism of action of this compound is selective for T-type calcium channels, which distinguishes it from other calcium channel blockers that target different types of calcium channels.
Biochemical and Physiological Effects:
The selective blocking of T-type calcium channels by this compound has several biochemical and physiological effects. In neuronal cells, this compound reduces the firing rate of action potentials, which can lead to decreased synaptic transmission and neurotransmitter release. In cardiac cells, this compound can reduce the contractility of the heart by reducing the influx of calcium ions. These effects make this compound a potential therapeutic agent for various diseases such as epilepsy, pain, and hypertension.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-({[(4-methylcyclohexyl)amino]carbonyl}amino)benzoate in lab experiments is its selectivity for T-type calcium channels. This selectivity allows researchers to study the specific role of these channels in various physiological processes and diseases. Another advantage is the availability of this compound as a research tool, which allows researchers to obtain a consistent and reliable source of the compound.
One limitation of using this compound in lab experiments is the potential for off-target effects. Although this compound is selective for T-type calcium channels, it may also interact with other ion channels or proteins in cells, leading to unintended effects. Another limitation is the complex synthesis method of this compound, which requires specialized equipment and expertise to obtain a high yield and purity.

Future Directions

There are several future directions for the use of methyl 4-({[(4-methylcyclohexyl)amino]carbonyl}amino)benzoate in scientific research. One direction is the development of more selective and potent analogs of this compound that can be used to study the function of T-type calcium channels in greater detail. Another direction is the application of this compound in animal models of disease to investigate its potential therapeutic effects. Additionally, this compound can be used in combination with other drugs to enhance their efficacy or reduce their side effects. Overall, this compound has the potential to be a valuable tool in the study of ion channels and their role in various physiological processes and diseases.

Scientific Research Applications

Methyl 4-({[(4-methylcyclohexyl)amino]carbonyl}amino)benzoate has potential applications in scientific research as a tool to study the function of ion channels. Ion channels are proteins that allow ions to pass through cell membranes, playing a critical role in various physiological processes such as muscle contraction and nerve impulse transmission. This compound has been shown to selectively block a specific type of ion channel called the T-type calcium channel, which is involved in the regulation of neuronal excitability. By blocking this channel, this compound can be used to study the role of T-type calcium channels in various physiological processes and diseases such as epilepsy, pain, and hypertension.